Cas no 31925-27-6 (D-Phenylalanine, b-hydroxy-4-(methylsulfonyl)-,ethyl ester, (bS)-rel-)

• Product Name: D-Phenylalanine, b-hydroxy-4-(methylsulfonyl)-,ethyl ester, (bS)-rel-
• CAS No: 31925-27-6
• MF: C₁₂H₁₇NO₅S
• MW: 287.332082509995
• CID: 300159
• PubChem ID: 57346070
• Update Time: 2025-04-19

D-Phenylalanine, b-hydroxy-4-(methylsulfonyl)-,ethyl ester, (bS)-rel- Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, b-hydroxy-4-(methylsulfonyl)-,ethyl ester, (bS)-rel-
• 3-(4-(Methylsulfonyl)Phenyl)Serine Ethyl Ester
• DL-threo-p-methylsulfonylphenylserine ethyl ester
• D-p-methyl sulfino phenyl ethyl serinate
• D-p-Methyl sulfone phenyl ethyl serinate
• 3-[p-(Methylsulfonyl)phenyl]serine ethyl ester
• (betaS)-rel-beta-Hydroxy-4-(methylsulfonyl)-D-phenylalanine ethyl ster
• ethyl (2S)-2-amino-3-hydroxy-3-(4-methylsulfonylphenyl)propanoate
• DTXSID30721094
• AKOS015966791
• Ethyl beta-hydroxy-4-(methanesulfonyl)-L-phenylalaninate
• J-000144
• 31925-27-6

• MDL： MFCD08274466
• Inchi： 1S/C12H17NO5S/c1-3-18-12(15)10(13)11(14)8-4-6-9(7-5-8)19(2,16)17/h4-7,10-11,14H,3,13H2,1-2H3/t10-,11?/m0/s1
• InChI Key： CEEHCOWSYFANRT-VUWPPUDQSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C([C@@H](C(=O)OCC)N)O)(=O)=O

Computed Properties

• Exact Mass: 287.08300
• Monoisotopic Mass: 287.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.309
• Melting Point: No data available
• Boiling Point: 515.0±50.0 °C at 760 mmHg
• Flash Point: 265.2±30.1 °C
• Refractive Index: 1.554
• PSA: 115.07000
• LogP: 1.79500
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

D-Phenylalanine, b-hydroxy-4-(methylsulfonyl)-,ethyl ester, (bS)-rel- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters